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Compound of Interest

Compound Name: Osmium(lll) chloride hydrate

Cat. No.: B084722

An In-depth Technical Guide on the Properties and Hazards of CAS number 14996-60-2
Audience: Researchers, Scientists, and Chemical Professionals

Disclaimer: The following information pertains to CAS number 14996-60-2, which is identified
as Osmium(lll) chloride hydrate. This is an inorganic compound and should not be confused
with biologically active organic molecules. The data presented here focuses on its chemical
properties and associated hazards.

Chemical and Physical Properties

Osmium(lll) chloride hydrate is an inorganic compound with the chemical formula
OsCls-xH20[1]. It is primarily utilized in research and industrial applications, particularly in
catalysis and as a precursor for the synthesis of other osmium-containing compounds[2][3][4].
This compound typically appears as a dark-colored solid, often with a crystalline structure, and
is soluble in water[2].

Table 1: Physical and Chemical Properties of Osmium(lll) Chloride Hydrate
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Property Value References
CAS Number 14996-60-2 [LI210315167181en20]
Molecular Formula OsClsz-xHz20 [1][4]5]16]
] 296.59 g/mol (anhydrous
Molecular Weight ] [1][5][6]
basis)

Dark red to black powder or

Appearance [10][11]
crystals

Melting Point 500 °C [10][12]

Solubility Soluble in water [2]

Stable under recommended
Stability temperatures and pressures. [2][5]

Sensitive to moisture and air.

Hazards and Safety Information

Osmium(lll) chloride hydrate is classified as a hazardous substance and requires careful
handling. It is toxic if swallowed, in contact with skin, or if inhaled[11]. The compound causes
skin irritation and serious eye irritation[1][5]. It may also cause respiratory irritation[1][5]. Due to
the toxicity of osmium compounds, appropriate safety measures should always be taken when
handling this substance[2].

Table 2: Hazard Identification and Safety Precautions
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Hazard Category

GHS Classification

Precautionary
Statements

References

Acute Toxicity (Oral)

Acute Tox. 3

P301 + P310: IF
SWALLOWED:
Immediately call a
POISON CENTER or

doctor/physician.

[1]13]

Acute Toxicity

(Dermal)

Acute Tox. 3

P302 + P352 + P312:
IF ON SKIN: Wash
with plenty of soap
and water. Call a
POISON CENTER or
doctor/physician if you

feel unwell.

[1]13]

Acute Toxicity

(Inhalation)

Acute Tox. 3

P304 + P340 + P311.:
IF INHALED: Remove
person to fresh air and
keep comfortable for
breathing. Call a
POISON CENTER or

doctor/physician.

[1](13]

Skin

Corrosion/Irritation

Skin Irrit. 2

P264: Wash skin
thoroughly after
handling.

[1]

Serious Eye

Damage/Irritation

Eye Irrit. 2

P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[1]13]

Specific target organ

toxicity

STOT SE 3

P261: Avoid breathing

dust/fume/gas/mist/iva

[1]
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pors/spray.

Incompatible Materials: Strong oxidizing agents and finely powdered metals[5][11].

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
hydrogen chloride and osmium oxides[5].

Experimental Protocols

Due to the nature of this compound as a chemical reagent and catalyst precursor, detailed
experimental protocols for its use are highly specific to the intended application. Below is a
generalized workflow for handling and use in a laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, N95 Dust Mask)

l

Work in a well-ventilated area
(Fume Hood)

Proceed with caution

Handling

Weigh the required amount of
Osmium(lll) chloride hydrate

l

Transfer to a suitable reaction vessel

Reaction/Application

Introduce solvents and other reagents

o Monitor the reaction
as per specific protocol

Cleanup and Disposal

Quench the reaction (if applicable)

:

Dispose of waste in a designated
hazardous waste container

:

Decontaminate work surfaces and equipment

Click to download full resolution via product page

Caption: General laboratory workflow for handling Osmium(lll) chloride hydrate.
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Biological Activity and Signaling Pathways

There is no substantial evidence in the provided search results to suggest that Osmium(lll)
chloride hydrate has specific biological activities or engages in signaling pathways in the
manner of a therapeutic drug candidate. Its primary applications are in chemistry and materials
science[2][3][4]. The toxicity of osmium compounds, in general, is a significant concern, and
they are not typically investigated for therapeutic purposes in this form[2].

Synthesis

Osmium(lll) chloride hydrate is a commercially available chemical. The synthesis of this and
other inorganic salts is typically carried out by specialized chemical manufacturers.

Conclusion

CAS number 14996-60-2, Osmium(lll) chloride hydrate, is a valuable precursor and catalyst
in various chemical syntheses. However, it is a toxic inorganic compound that must be handled
with stringent safety precautions. The information available does not support its use or
investigation in the context of drug development or as a modulator of biological signaling
pathways. Researchers and scientists should be aware of its hazardous nature and handle it
according to established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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